tert-butyl 6,7-dihydro-1H-pyrazolo[4,3-c]pyridine-5(4H)-carboxylate

• IUPAC Name: tert-butyl 1,4,6,7-tetrahydropyrazolo[4,3-c]pyridine-5-carboxylate
• InChI: InChI=1S/C11H17N3O2/c1-11(2,3)16-10(15)14-5-4-9-8(7-14)6-12-13-9/h6H,4-5,7H2,1-3H3,(H,12,13)
• InChI Key: BHYPERDTLBCHAE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2=C(C1)C=NN2
• Molecular Formula: C11H17N3O2
• DSSTOX Substance ID: DTXSID00945720
• Molecular Weight: 223.27 g/mol
• CAS RN: 924869-27-2, 230301-11-8

Description

Tert-butyl 6,7-dihydro-1H-pyrazolo[4,3-c]pyridine-5(4H)-carboxylate is a heterocyclic compound that has recently been the focus of a number of studies. It is a colorless crystalline solid that has a melting point of 172-174°C and a boiling point of 200°C. It is a relatively new compound, having been first synthesized in 2011 by a team of researchers from the University of California, San Diego. This compound has been studied for its potential applications in a number of areas, including synthesis, drug development, and biochemistry.

Scientific Research Applications

Synthesis of Spiropiperidine Lactam Acetyl-CoA Carboxylase Inhibitors

Huard et al. (2012) explored the synthesis of acetyl-CoA carboxylase inhibitors using a tert-butyl pyrazolospirolactam core. This was synthesized from ethyl 3-amino-1H-pyrazole-4-carboxylate in a 10-step synthesis, highlighting the compound's potential in developing novel ACC inhibitors (Huard et al., 2012).

Synthesis of Pyridyl Substituted Pyrazolo[4,3-c]pyridines as Potential Protein Kinase Inhibitors

Vilkauskaitė et al. (2013) described a synthetic route towards 3-(2-pyridyl)-6-(hetero)aryl-1H-pyrazolo[4,3-c]pyridines. The process involved a microwave-assisted multi-component reaction, indicating the role of such compounds in inhibiting protein kinases (Vilkauskaitė et al., 2013).

Diazotization and Formylation of Pyrazolo[5,1-c][1,2,4]triazin-4(6H)-ones

Mironovich and Shcherbinin (2014) synthesized tert-butyl derivatives through diazotization and formylation, providing insights into the reactivity of amino groups in such compounds. This research contributes to understanding the chemical properties and potential applications of tert-butyl pyrazolo derivatives (Mironovich & Shcherbinin, 2014).

Comparative Study of Regioselectivity in Synthesis

Martins et al. (2012) conducted a study on the synthesis of 1-tert-butyl-3(5)-(trifluoromethyl)-1H-pyrazoles, exploring the regioselectivity and reaction media. This research highlights the synthesis versatility of tert-butyl pyrazoles in different chemical environments (Martins et al., 2012).

Hydrogen-Bonded Chains in Pyrazolo[3,4-b]pyridine Derivatives

Trilleras et al. (2008) studied hydrogen-bonded chains in tert-butyl pyrazolo[3,4-b]pyridine derivatives, observing significant differences in hydrogen-bonded structures. This research is crucial in understanding the molecular interactions and potential applications in crystallography (Trilleras et al., 2008).

Mechanism of Action

Target of Action

The primary target of this compound is Tropomyosin receptor kinases (TRKs) . TRKs are associated with the proliferation and differentiation of cells, and their continuous activation and overexpression can lead to cancer .

Mode of Action

The compound interacts with its targets, the TRKs, by inhibiting their activities . TRKs are composed of an extracellular domain, which combines with endogenous ligands, an intercellular domain, and a transmembrane domain . Once activated, the intramembrane kinase domain is phosphorylated, triggering downstream signal transduction pathways . This compound inhibits these activities, thereby potentially preventing the proliferation and differentiation of cells that could lead to cancer .

Biochemical Pathways

The affected pathways include the Ras/Erk, PLC-γ, and PI3K/Akt pathways . These pathways are associated with the proliferation, differentiation, and survival of cells . By inhibiting TRKs, this compound can disrupt these pathways, potentially preventing the development and progression of cancer .

Pharmacokinetics

It also showed low inhibitory activity to a panel of cytochrome P450 isoforms except CYP2C9 , which could impact its bioavailability and metabolism.

Result of Action

The compound’s action results in the inhibition of TRKs, which can prevent the continuous activation and overexpression of these kinases that can lead to cancer . For instance, compound C03 showed acceptable activity with an IC50 value of 56 nM and it inhibited the proliferation of the Km-12 cell line with an IC50 value of 0.304 μM .

Safety and Hazards

The compound “tert-butyl 6,7-dihydro-1H-pyrazolo [4,3-c]pyridine-5 (4H)-carboxylate” is harmful by inhalation, in contact with skin, and if swallowed.

Synthesis routes and methods I

Procedure details

To a solution of 3-dimethylaminomethylene-4-oxo-piperidine-1-carboxylic acid tert-butyl ester (2.55 g, 10 mmol) in methanol (50 mL) was added hydrazine hydrate (0.61 mL, 1.25 equiv). The solution was heated to reflux, immediately allowed to cool to room temperature, and concentrated to give 1.4 g (63%) which was used without purification. Mass spec.: 224.11 (MH)+.

Synthesis routes and methods II

Procedure details

To a solution of tert-butyl-3-[(dimethylamino)methylene]-4-oxopiperidine-1-carboxylate (63.6 g, 250 mmol) in EtOH (200 mL) is added hydrazine (9.6 mL, 305 mmol) and the mixture is heated at reflux for 2 hr. Solvent is evaporated in vacuo and residue is purified by flash column with 5% MeOH in DCM to give the title compound as a white solid. MS (M+1): 224.1.